Apoptosis Inhibitor II, NS3694
Overview
Description
Apoptosis Inhibitor II, NS3694, also referenced under CAS 426834-38-0, is a small molecule/inhibitor that controls the biological activity of Apoptosis . It is primarily used for Cancer applications .
Molecular Structure Analysis
The empirical formula of NS3694 is C15H10ClF3N2O3 . The molecular weight is 358.70 .Physical And Chemical Properties Analysis
NS3694 is a white solid . It is soluble in DMSO at 10 mg/mL and slightly soluble in ethanol .Scientific Research Applications
Cancer Research
NS3694: is primarily used in cancer research due to its ability to inhibit apoptosis . Apoptosis, or programmed cell death, is a mechanism that allows the body to get rid of malfunctioning or unnecessary cells. However, cancer cells can evade this process, leading to uncontrolled cell growth. NS3694 helps researchers understand how apoptosis can be modulated and potentially lead to new cancer therapies.
Mechanism of Action
Target of Action
NS3694, also known as Apoptosis Inhibitor II, NS3694, or NS 3694, is a diarylurea compound . The primary targets of NS3694 are the apoptosome complex and caspase enzymes . The apoptosome complex is a large quaternary protein structure formed in the process of apoptosis, or programmed cell death . Caspases are a family of protease enzymes playing essential roles in programmed cell death (including apoptosis), necrosis, and inflammation .
Mode of Action
NS3694 acts by inhibiting the formation of the apoptosome complex and the activation of caspase enzymes . Specifically, it suppresses the cytochrome C-induced formation of the apoptosome complex and caspase-9 activation . This inhibition prevents the downstream events of apoptosis, thereby inhibiting cell death .
Biochemical Pathways
The primary biochemical pathway affected by NS3694 is the apoptosis pathway . In this pathway, the release of cytochrome c from the mitochondria triggers the formation of the apoptosome complex, which in turn activates caspase enzymes . These activated caspases then cleave specific proteins in the cytoplasm and the nucleus, leading to cell death . By inhibiting the formation of the apoptosome complex and the activation of caspases, NS3694 disrupts the apoptosis pathway .
Result of Action
The inhibition of the apoptosome complex formation and caspase activation by NS3694 results in the suppression of apoptosis . This means that cells that would otherwise undergo programmed cell death continue to survive . This can have significant implications in various biological and pathological contexts, such as cancer, where the inhibition of apoptosis can contribute to the survival and proliferation of cancer cells .
properties
IUPAC Name |
4-chloro-2-[[3-(trifluoromethyl)phenyl]carbamoylamino]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10ClF3N2O3/c16-9-4-5-11(13(22)23)12(7-9)21-14(24)20-10-3-1-2-8(6-10)15(17,18)19/h1-7H,(H,22,23)(H2,20,21,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNCZTZCPXFDPLI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)NC(=O)NC2=C(C=CC(=C2)Cl)C(=O)O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10ClF3N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00435797 |
Source
|
| Record name | Apoptosis Inhibitor II, NS3694 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00435797 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
358.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Apoptosis Inhibitor II, NS3694 | |
CAS RN |
426834-38-0 |
Source
|
| Record name | Apoptosis Inhibitor II, NS3694 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00435797 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Bis[amino(methylsulfanyl)methylidene]butanedinitrile](/img/structure/B1663686.png)
